3-Amino-1-(pyridin-3-yl)piperidin-2-one

• IUPAC Name: 3-amino-1-pyridin-3-ylpiperidin-2-one
• InChI: InChI=1S/C10H13N3O/c11-9-4-2-6-13(10(9)14)8-3-1-5-12-7-8/h1,3,5,7,9H,2,4,6,11H2
• InChI Key: CAAGMHVNSPQROG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)C2=CN=CC=C2)N
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• CAS RN: 1339471-91-8

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The compound “3-Amino-1-(pyridin-3-yl)piperidin-2-one” is a derivative of piperidine.

Chemical Reactions Analysis

Piperidines undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. Specific chemical reactions involving “this compound” were not found in the available literature.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related compounds involves innovative methods that could potentially apply to 3-Amino-1-(pyridin-3-yl)piperidin-2-one, indicating its relevance in medicinal chemistry and the possibility of large-scale production. A novel method for synthesizing a structurally similar compound demonstrates the interest in such molecules for various applications, including drug discovery and development (Smaliy et al., 2011).

Potential in Medicinal Chemistry

• Research into related cyclic amines and their derivatives shows significant interest due to their potential medicinal properties. For example, the synthesis of enantiomerically pure 3-amino cyclic amines from natural α-amino acids suggests potential applications in synthesizing pharmacologically active compounds (Moon & Lee, 1998).

Applications in Material Science

• Structural and property comparisons between compounds with cyclic amino groups highlight the impact of minor structural differences on physical properties. This research could indicate potential applications of this compound in materials science, particularly in the design of novel materials with specific optical or electrochemical characteristics (Feng et al., 2011).

Bioorganic and Medicinal Chemistry

• The exploration of glycosidase inhibitory activity by related compounds underscores the potential of this compound in bioorganic and medicinal chemistry, particularly in developing treatments for diseases related to enzyme dysfunction (Coutrot et al., 2006).

Electrophilic Substitution Reactions

• The selective functionalization of sp(3) C-H bonds adjacent to a nitrogen atom in related compounds suggests that this compound could be a valuable substrate for developing novel synthetic methodologies. This functionalization is crucial for creating complex molecules with precise structural features, relevant in drug design and organic synthesis (Shu et al., 2009).

Future Directions

Piperidine and its derivatives continue to be of interest in the field of drug discovery. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “3-Amino-1-(pyridin-3-yl)piperidin-2-one”, is an important task of modern organic chemistry.